Cas no 67193-32-2 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER)
67193-32-2 structure
Product Name:1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
CAS No:67193-32-2
MF:C10H8I2O4
MW:445.977067947388
CID:3179551
PubChem ID:15567388
Update Time:2025-04-21
1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER
- 67193-32-2
- SCHEMBL15903170
- dimethyl 4,5-diiodophthalate
- DTXSID201334181
-
- Inchi: 1S/C10H8I2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
- InChI Key: LMNYVVMUKRAXLO-UHFFFAOYSA-N
- SMILES: IC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)I
Computed Properties
- Exact Mass: 445.85120g/mol
- Monoisotopic Mass: 445.85120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
1,2-BENZENEDICARBOXYLIC ACID, 4,5-DIIODO-, DIMETHYL ESTER Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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